Cas no 448240-46-8 (N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide)

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide structure
448240-46-8 structure
Product Name:N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
CAS No:448240-46-8
MF:C16H11N3O4S
MW:341.341242074966
CID:5746626
PubChem ID:3472322
Update Time:2023-11-11

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

    • AKOS005076014
    • N'-(5-nitro-1-benzothiophene-2-carbonyl)benzohydrazide
    • 10P-508S
    • 448240-46-8
    • N'-benzoyl-5-nitro-1-benzothiophene-2-carbohydrazide
    • N'-benzoyl-5-nitrobenzo[b]thiophene-2-carbohydrazide
    • Benzo[b]thiophene-2-carboxylic acid, 5-nitro-, 2-benzoylhydrazide
    • N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide
    • Inchi: 1S/C16H11N3O4S/c20-15(10-4-2-1-3-5-10)17-18-16(21)14-9-11-8-12(19(22)23)6-7-13(11)24-14/h1-9H,(H,17,20)(H,18,21)
    • InChI Key: IIAKXXGFAUILEF-UHFFFAOYSA-N
    • SMILES: S1C(C(NNC(C2C=CC=CC=2)=O)=O)=CC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 341.04702701g/mol
  • Monoisotopic Mass: 341.04702701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.462±0.06 g/cm3(Predicted)
  • Boiling Point: 651.5±48.0 °C(Predicted)
  • pka: 10.38±0.43(Predicted)

N'-(5-Nitro-1-benzothiophene-2-carbonyl)benzohydrazide Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.